Cas no 251441-70-0 (3-Buten-2-one, 4-[(4-bromophenyl)thio]-3-[(4-nitrobenzoyl)oxy]-, (3Z)-)

• Product name: 3-Buten-2-one, 4-[(4-bromophenyl)thio]-3-[(4-nitrobenzoyl)oxy]-, (3Z)-
• CAS No: 251441-70-0
• MF: C₁₇H₁₂BrNO₅S
• MW: 422.249882698059
• CID: 1421191
• PubChem ID: 71357864

3-Buten-2-one, 4-[(4-bromophenyl)thio]-3-[(4-nitrobenzoyl)oxy]-, (3Z)- Chemical and Physical Properties

Names and Identifiers

• 3-Buten-2-one, 4-[(4-bromophenyl)thio]-3-[(4-nitrobenzoyl)oxy]-, (3Z)-
• [1-(4-bromophenyl)sulfanyl-3-oxobut-1-en-2-yl] 4-nitrobenzoate
• 1-[(4-Bromophenyl)sulfanyl]-3-oxobut-1-en-2-yl 4-nitrobenzoate
• DTXSID60781904
• 251441-70-0

• Inchi： InChI=1S/C17H12BrNO5S/c1-11(20)16(10-25-15-8-4-13(18)5-9-15)24-17(21)12-2-6-14(7-3-12)19(22)23/h2-10H,1H3
• InChI Key： MNAWBAXBULLOGS-UHFFFAOYSA-N
• SMILES： CC(=O)C(=CSC1=CC=C(C=C1)Br)OC(=O)C2=CC=C(C=C2)[N+](=O)[O-]

Computed Properties

• Exact Mass: 420.96196
• Monoisotopic Mass: 420.96196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 532
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 115Ų
• XLogP3: 4.4

Experimental Properties

• PSA: 86.51